Cas no 1154301-33-3 (N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline)
1154301-33-3 structure
Product Name:N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline
CAS No:1154301-33-3
MF:C13H21NS
MW:223.377542257309
CID:5157069
Update Time:2023-08-24
N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline
- n-(3-Methylpentan-2-yl)-2-(methylthio)aniline
- Benzenamine, N-(1,2-dimethylbutyl)-2-(methylthio)-
-
- Inchi： 1S/C13H21NS/c1-5-10(2)11(3)14-12-8-6-7-9-13(12)15-4/h6-11,14H,5H2,1-4H3
- InChI Key： VUOSQHYQAGMWDF-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1NC(C)C(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 172
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3
N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166815-0.05g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-166815-0.1g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-166815-0.25g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-166815-0.5g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-166815-1.0g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-166815-2.5g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-166815-5.0g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-166815-10.0g |
N-(3-methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 10.0g |
$3131.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01023526-1g |
N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 95% | 1g |
￥2737.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01023526-5g |
N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline |
1154301-33-3 | 95% | 5g |
￥7189.0 | 2023-04-05 |
N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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